molecular formula C13H14O3 B15378457 3-Phenyl-1,4-dioxaspiro[4.4]nonan-2-one CAS No. 6946-57-2

3-Phenyl-1,4-dioxaspiro[4.4]nonan-2-one

Cat. No.: B15378457
CAS No.: 6946-57-2
M. Wt: 218.25 g/mol
InChI Key: ULZDPROZYUPRIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Phenyl-1,4-dioxaspiro[4.4]nonan-2-one is a spirocyclic compound featuring a six-membered dioxolane ring fused to a five-membered cyclohexanone-like structure.

Properties

CAS No.

6946-57-2

Molecular Formula

C13H14O3

Molecular Weight

218.25 g/mol

IUPAC Name

2-phenyl-1,4-dioxaspiro[4.4]nonan-3-one

InChI

InChI=1S/C13H14O3/c14-12-11(10-6-2-1-3-7-10)15-13(16-12)8-4-5-9-13/h1-3,6-7,11H,4-5,8-9H2

InChI Key

ULZDPROZYUPRIV-UHFFFAOYSA-N

Canonical SMILES

C1CCC2(C1)OC(C(=O)O2)C3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and their implications:

Compound Name Molecular Formula Molecular Weight Key Features Implications
3-Phenyl-1,4-dioxaspiro[4.4]nonan-2-one (Target) C₁₃H₁₄O₃ 230.25 (calc.) Phenyl group at C3; dioxaspiro[4.4] system Aromaticity enhances lipophilicity; spiro system restricts conformational flexibility.
3-Phenyl-1,4-dioxaspiro[4.5]decan-2-one C₁₄H₁₆O₃ 232.28 Larger spiro[4.5] ring; phenyl at C3 Increased ring size may improve stability; higher boiling point (predicted).
8-Ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylic acid C₁₀H₁₆O₅ 216.23 Ethyl and carboxylic acid substituents Carboxylic acid enables salt formation; enhanced water solubility.
6-Bromo-1,4-dioxaspiro[4.4]nonane C₈H₁₃BrO₂ 221.10 Bromine at C6 Halogenation increases molecular weight; potential for nucleophilic substitution.
3-Phenyl-1,4-diazaspiro[4.4]non-3-ene-2-thione C₁₂H₁₃N₂S 229.31 Diazaspiro system with thione group Nitrogen and sulfur atoms enhance hydrogen bonding; possible bioactivity.

Physicochemical Properties

  • Boiling Points : Larger spiro systems (e.g., spiro[4.5]) exhibit higher predicted boiling points (e.g., 415°C for 1,4-diazaspiro derivatives vs. ~96°C for chloromethyl-substituted analogs under reduced pressure ).
  • Density : Phenyl-containing derivatives generally show higher densities (~1.14–1.18 g/cm³) compared to alkyl-substituted analogs (e.g., 1.14 g/cm³ for 1,4-diazaspiro compounds ).
  • Acidity/Basicity: The pKa of diazaspiro compounds (e.g., 5.88 for 1-methyl-3-(phenylmethyl)-1,4-diazaspiro[4.4]nonan-2-one ) reflects moderate basicity, whereas carboxylic acid derivatives (e.g., 8-ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylic acid) are acidic (pH ~2 after citric acid treatment ).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.